![molecular formula C8H9BrClNO2 B3112254 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine CAS No. 1887246-43-6](/img/structure/B3112254.png)
5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine
Overview
Description
5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine is a chemical compound with the molecular formula C8H9BrClNO2 . It has a molecular weight of 266.52 .
Molecular Structure Analysis
The molecular structure of 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine consists of a pyridine ring substituted with bromo, chloro, and methoxyethoxy groups . The InChI code for this compound is 1S/C8H9BrClNO2/c1-12-2-3-13-7-4-6(10)5-11-8(7)9/h4-5H,2-3H2,1H3 .Physical And Chemical Properties Analysis
5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine is a compound with a molecular weight of 266.52 . Unfortunately, specific physical and chemical properties such as melting point, boiling point, and density were not found in the sources I retrieved.Scientific Research Applications
Agrochemicals
“5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine” is an important organic intermediate used in the synthesis of agrochemicals . It’s a key structural motif in active agrochemical ingredients . The major use of its derivatives is in the protection of crops from pests .
Pharmaceuticals
This compound also plays a significant role in the pharmaceutical industry . It’s used in the synthesis of active pharmaceutical ingredients . Several derivatives of this compound are used in the pharmaceutical and veterinary industries .
Dyestuff Fields
Apart from agrochemicals and pharmaceuticals, this compound is also used in dyestuff fields .
Synthesis of Amino-2-chloropyridine
5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine may be used in the preparation of Amino-2-chloropyridine via palladium-catalyzed amination .
Synthesis of 5-Bromo-2-fluoropyridine
This compound can also be used in the synthesis of 5-Bromo-2-fluoropyridine via halogen-exchange reaction using anhydrous potassium fluoride .
Antitumor Activity
The enantiomers of 5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide, a derivative of 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine, have been synthesized and their antitumor activity has been investigated . These compounds inhibit the activity of PI3Kα kinase, which is significant in cancer research .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used as building blocks for the synthesis of various receptor antagonists .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine is currently unavailable These properties are crucial in determining the bioavailability of a compound
properties
IUPAC Name |
5-bromo-2-chloro-3-(2-methoxyethoxy)pyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrClNO2/c1-12-2-3-13-7-4-6(9)5-11-8(7)10/h4-5H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFCBXDMRHCRDIG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=C(N=CC(=C1)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.52 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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